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Compound of Interest

2-Hydroxy-N-(2-

Compound Name:

hydroxyethyl)propanamide

Cat. No.: B1220602

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the chemical characteristics,
synthesis, purification, and analysis of N-(2-Hydroxyethyl)lactamide. The information is curated
to support research, development, and quality control activities involving this compound.

Core Chemical Characteristics

N-(2-Hydroxyethyl)lactamide, also known as Lactamide MEA, is a hygroscopic, viscous liquid.
It is a member of the N-acylethanolamine class of compounds.

Chemical Identity

Identifier Value
IUPAC Name 2-hydroxy-N-(2-hydroxyethyl)propanamide[1]
CAS Number 5422-34-4[1]

Molecular Formula

C5H11NO3[1]

Molecular Weight

133.15 g/mol [1]

Synonyms

Lactamide MEA, 2-Lactamidoethanol, N-Lactoyl

ethanolamine, Incromectant LMEA[1]
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of N-(2-

Hydroxyethyl)lactamide.

Property Value Source
Viscous, brownish liquid;
cooked brown roasted aroma. )
Appearance ) Tokyo Chemical Industry
[2] Light yellow to yellow to
orange clear liquid.
Boiling Point 380.3 °C at 760 mmHg ChemSrc
451 to 456 K (178 to 183 °C)
NIST WebBook
at 0.0001 bar
Density 1.184 g/cm3[3] ChemSrc
Refractive Index 1.478[3] ChemSrc
. Very soluble in water; insoluble
Solubility ) ) ECHEMI
in pentane and diethyl ether.[4]
LogP (Octanol-Water Partition
-1.4 PubChem[1]

Coefficient)

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of N-(2-

Hydroxyethyl)lactamide are provided below. These protocols are derived from established

procedures for similar compounds and should be optimized for specific laboratory conditions.

Synthesis of N-(2-Hydroxyethyl)lactamide

This protocol describes the direct amidation of lactic acid with ethanolamine.

Materials:

e Lactic acid (1.0 eq)
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o Ethanolamine (1.0 eq)

e Toluene

e Round-bottom flask

o Dean-Stark apparatus

» Reflux condenser

e Heating mantle

e Magnetic stirrer and stir bar
Procedure:

e To a round-bottom flask equipped with a magnetic stir bar, a Dean-Stark apparatus, and a
reflux condenser, add equimolar quantities of lactic acid and ethanolamine.

» Add toluene to the flask to facilitate the azeotropic removal of water.

e Heat the reaction mixture to reflux with vigorous stirring. Water will begin to collect in the
Dean-Stark trap.

» Continue the reaction until the theoretical amount of water has been collected, indicating the
completion of the reaction (typically 2-4 hours).

e Cool the reaction mixture to room temperature.

e Remove the toluene under reduced pressure using a rotary evaporator to yield the crude N-
(2-Hydroxyethyl)lactamide as a viscous liquid.

Purification

The crude product can be purified by vacuum distillation or column chromatography.
Vacuum Distillation:

o Set up a distillation apparatus for vacuum distillation.
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e Heat the crude N-(2-Hydroxyethyl)lactamide under reduced pressure.
e Collect the fraction boiling at approximately 178-183 °C at 0.0001 bar.
Column Chromatography:

» Stationary Phase: Silica gel

» Mobile Phase: A gradient of ethyl acetate in hexane is a suitable starting point. Due to the
polar nature of the compound, a more polar solvent system such as
dichloromethane/methanol may be necessary.

Analytical Methods

The purity and identity of N-(2-Hydroxyethyl)lactamide can be confirmed using the following
analytical techniques.

This method is adapted from protocols for similar polar analytes.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um particle size).

» Mobile Phase: Isocratic elution with a mixture of water and acetonitrile (e.g., 95:5 v/v)
containing 0.1% formic acid.

e Flow Rate: 1.0 mL/min.

e Detection: UV at 210 nm.

e Injection Volume: 10 pL.

o Sample Preparation: Dissolve the sample in the mobile phase.
e Column: A polar capillary column (e.g., DB-WAX or equivalent).
¢ Injector Temperature: 250 °C.

e Oven Temperature Program:

o Initial temperature: 100 °C, hold for 2 minutes.
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o Ramp: Increase to 240 °C at a rate of 10 °C/min.

o Final hold: Hold at 240 °C for 5 minutes.

e Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e lon Source Temperature: 230 °C.
e Mass Range: m/z 40-300.

e 13C NMR (in D20, reference Dioxane): Spectral data is available on public databases such
as SpectraBase for comparison.[1]

e FTIR (Neat, liquid film): The sample can be analyzed directly as a thin film between two KBr
or NaCl plates. Characteristic amide and hydroxyl absorptions are expected.

e Mass Spectrometry (GC-MS): The electron ionization mass spectrum will show
fragmentation patterns characteristic of the molecule's structure. Data is available on
PubChem and the NIST WebBook.[1]

Safety and Toxicology

» GHS Classification: Not classified as hazardous according to the majority of GHS reports.[1]
However, some suppliers indicate it may be harmful if swallowed, in contact with skin, or if
inhaled.

o Toxicity Summary: The Cosmetic Ingredient Review (CIR) Expert Panel concluded that
Lactamide MEA is safe in its present practices of use and concentration in cosmetics when
formulated to be non-irritating.[1] They cautioned against its use in products where N-nitroso
compounds could be formed.[1]

Biological Activity and Signaling Pathways

Currently, there is limited research on the specific biological activities and signaling pathways of
N-(2-Hydroxyethyl)lactamide. However, the N-(2-hydroxyethyl)amide structural motif is found in
compounds that exhibit anticonvulsant, anti-inflammatory, and antimicrobial properties. Further
research is warranted to explore the potential pharmacological effects of N-(2-
Hydroxyethyl)lactamide.
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Visualizations

The following diagrams illustrate the experimental workflows for the synthesis and analysis of
N-(2-Hydroxyethyl)lactamide.

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of N-(2-Hydroxyethyl)lactamide.
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Caption: Workflow for the analytical characterization of N-(2-Hydroxyethyl)lactamide.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1220602?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220602?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1220602?utm_src=pdf-custom-synthesis
https://www.sepscience.com/strategies-to-enable-and-simplify-hplc-polar-compound-separation-6690
https://www.sepscience.com/strategies-to-enable-and-simplify-hplc-polar-compound-separation-6690
https://assets.fishersci.com/TFS-Assets/CMD/Application-Notes/D22218~.pdf
https://www.chromatographyonline.com/view/hplc-analysis-very-polar-compounds-bioanalysis
https://spectrabase.com/compound/D8txnhH77pN
https://www.benchchem.com/product/b1220602#n-2-hydroxyethyl-lactamide-chemical-characteristics
https://www.benchchem.com/product/b1220602#n-2-hydroxyethyl-lactamide-chemical-characteristics
https://www.benchchem.com/product/b1220602#n-2-hydroxyethyl-lactamide-chemical-characteristics
https://www.benchchem.com/product/b1220602#n-2-hydroxyethyl-lactamide-chemical-characteristics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1220602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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